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Compound of Interest

Compound Name: 16:0-18:1 PG-d31

Cat. No.: B1421392

Essential Safety & Handling Guide for 16:0-18:1
PG-d31

This guide provides immediate safety, handling, and disposal protocols for 16:0-18:1 PG-d31,
catering to researchers, scientists, and drug development professionals. The following
procedures are designed to ensure the safe and effective use of this compound in a laboratory
setting.

Product Information and Physical Properties

16:0-18:1 PG-d31, or 1-palmitoyl-d31-2-oleoyl-sn-glycero-3-[phospho-rac-(1-glycerol)] (sodium
salt), is a deuterated phospholipid. It is commonly used as an internal standard in lipidomic
analyses.[1] This compound is available in both a powder form and dissolved in chloroform.
The deuterated fatty acid component may experience some exchange of deuteriums at the
alpha carbon to the carbonyl group.[2][3][4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1421392?utm_src=pdf-interest
https://www.benchchem.com/product/b1421392?utm_src=pdf-body
https://www.benchchem.com/product/b1421392?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/avanti/860384p
https://www.avantiresearch.com/en-gb/products/product/860384-160-d31-181-pg
https://www.avantiresearch.com/en-gb/products/product/860374-160-d31-181-pe
https://www.avantiresearch.com/en-gb/products/product/860403-160-d31-181-ps
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Information

) 1-palmitoyl-d31-2-oleoyl-sn-glycero-3-[phospho-
Chemical Name _
rac-(1-glycerol)] (sodium salt)

Molecular Formula CaoHasD31NaO10P

Molecular Weight 802.18 g/mol [1]

CAS Number 327178-87-0[1]

Form Powder[1] or liquid (in chloroform)
Storage Temperature -20°C[1]

Purity >99%

Personal Protective Equipment (PPE)

The required personal protective equipment depends on the physical form of the compound
being handled. The chloroform solution presents greater hazards due to the solvent.

F Engineering Eye/Face Hand Body Respiratory
orm
Controls Protection Protection Protection Protection
Standard Safety ] Not required
) Impervious Laboratory
Powder laboratory glasses with for normal
o ] ) gloves coat )
ventilation side-shields handling
Chemical- , o
) ] ] Air-purifying
Useonlyina  Face shield resistant _ , _
Chloroform ) Protective respirator if
] chemical and safety gloves ) o
Solution i ) suit ventilation is
fume hood glasses|[5][6] (inspect prior ,
inadequate[7]

to use)[5][6]

Handling and Storage

Proper handling and storage are crucial to maintain the stability and integrity of 16:0-18:1 PG-
d31.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/HK/zh/product/avanti/860384p
https://www.sigmaaldrich.com/HK/zh/product/avanti/860384p
https://www.sigmaaldrich.com/HK/zh/product/avanti/860384p
https://www.sigmaaldrich.com/HK/zh/product/avanti/860384p
https://www.avantiresearch.com/en-gb/crodadownloads/?dtype=125&litid=27451&lngid=1
https://www.avantiresearch.com/en-gb/crodadownloads/?dtype=125&litid=27034&lngid=1
https://www.avantiresearch.com/en-gb/crodadownloads/?dtype=125&litid=27451&lngid=1
https://www.avantiresearch.com/en-gb/crodadownloads/?dtype=125&litid=27034&lngid=1
https://www.avantiresearch.com/en-gb/products?currentPage=1&pageSize=20&sortBy=recommended&lang=en-gb&freeText=810307
https://www.benchchem.com/product/b1421392?utm_src=pdf-body
https://www.benchchem.com/product/b1421392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Powder Form:

o Storage: Store in a tightly sealed glass container with a Teflon-lined cap at -20°C.[8]

» Handling: Before use, allow the container to warm to room temperature to prevent

condensation.[8] Avoid creating dust. After dispensing, tightly reseal the container and return

it to -20°C storage.

Chloroform Solution:

o Storage: Store in a tightly sealed glass container with a Teflon-lined cap at -20°C, under an

inert atmosphere (e.g., argon or nitrogen).[8]

e Handling: Use only in a well-ventilated area, preferably a chemical fume hood, to avoid

inhalation of vapors.[7] Keep away from heat and sources of ignition. Ground/bond container

and receiving equipment to prevent electrostatic discharge.[6]

First Aid Measures

Exposure Route

Powder

Chloroform Solution

Inhalation

Move person to fresh air. If not
breathing, give artificial

respiration.[9]

Move person to fresh air. If not
breathing, give artificial
respiration. Consult a

physician.[7]

Skin Contact

Wash off with soap and plenty

of water.[9]

Wash off with soap and plenty
of water. Take victim
immediately to hospital.

Consult a physician.[7]

Eye Contact

Flush eyes with water as a

precaution.[9]

Rinse thoroughly with plenty of
water for at least 15 minutes

and consult a physician.[7]

Ingestion

Rinse mouth with water. Never
give anything by mouth to an

unconscious person.[9]

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Consult a
physician.[7]
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Disposal Plan

Dispose of 16:0-18:1 PG-d31 and its containers in accordance with local, state, and federal

regulations.

e Unused Product (Powder): For small quantities, sweep up, place in a suitable container for

disposal. Avoid dust formation.

¢ Unused Product (Chloroform Solution): Absorb with an inert material and dispose of as
hazardous waste.[5] Do not allow to enter drains.[5]

o Contaminated Materials: Dispose of contaminated gloves, lab coats, and other materials as

hazardous waste.

Experimental Workflow: Safe Handling of 16:0-18:1
PG-d31

The following diagram outlines the procedural steps for the safe handling of 16:0-18:1 PG-d31

from receipt to disposal.
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Safe Handling Workflow for 16:0-18:1 PG-d31
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 16:0-18:1
PG-d31]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1421392#personal-protective-equipment-for-
handling-16-0-18-1-pg-d31]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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